Cas no 14003-16-8 ((5-methylfuran-2-yl)methanamine)

(5-methylfuran-2-yl)methanamine Properties

Names and Identifiers

• (5-Methylfuran-2-yl)methanamine
• C-(5-METHYL-FURAN-2-YL)-METHYLAMINE
• 2-AMINOMETHYL-5-METHYLFURAN
• 5-METHYLFURFURYLAMINE
• RARECHEM AL BW 2332
• 2-Aminomethyl-5-Methyl-Furane
• 2-Aminimethyl-5-methylfuran
• 5-methyl-2-furylmethylamine
• (5-Methyl-2-furyl)methylamine
• 5-methyl-2-Furanmethanamine
• C6H9NO
• Furfurylamine, 5-methyl- (6CI,7CI,8CI)
• (5-Methylfuran-2-ylmethyl)amine
• 1-(5-Methyl-2-furyl)methanamine
• 5-Methyl-2-(aminomethyl)furan
• 5-Methyl-2-furfurylamine
• 5-Methyl-2-furanmeth
• 5-Methylfuran-2-methanamine
• 2-Methyl-5-aminomethylfuran
• 5-METHYLFURFURYLAMINE 95+%
• 2-Furanmethanamine, 5-methyl-
• [(5-methyl-2-furyl)methyl]amine
• 1-(5-methylfuran-2-yl)methanamine
• PubChem6995
• 5-methyl-2-furanylmethylamine
• 5-methyl-2-furanylmethanamine
• +Expand

• MDL： MFCD00143471
• InChIKey： YSEAGSCGERFGBL-UHFFFAOYSA-N
• Inchi： 1S/C6H9NO/c1-5-2-3-6(4-7)8-5/h2-3H,4,7H2,1H3
• SMILES： O1C(C([H])([H])[H])=C([H])C([H])=C1C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 111.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 111.068
• Heavy Atom Count: 8
• Complexity: 74.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 39.2

Experimental Properties

• LogP: 1.74700
• PSA: 39.16000
• Refractive Index: 1.486-1.488
• Water Partition Coefficient: >1000 g/L (20 ºC)
• Boiling Point: 55°C/7mmHg(lit.)
• Melting Point: -22 ºC
• Flash Point: 57 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.01

(5-methylfuran-2-yl)methanamine Security Information

• Symbol: GHS02 GHS05
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2734 8/PG 2
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： R36/37/38
• HazardClass：IRRITANT

(5-methylfuran-2-yl)methanamine Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%